Cas no 1217862-89-9 (1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole)

• Product Name: 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole
• CAS No: 1217862-89-9
• MF: C₅H₅F₂IN₂
• MW: 258.007879972458
• MDL: MFCD15146436
• CID: 4578517
• PubChem ID: 46318307
• Update Time: 2025-06-25

1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole
• 1-(difluoromethyl)-4-iodo-3-methylpyrazole
• SBB074029
• STL415149
• A907200
• 1H-pyrazole, 1-(difluoromethyl)-4-iodo-3-methyl-
• 1-(Difluoromethyl)-4-iodo-3-methyl-1H-pyrazole, AldrichCPR

• MDL： MFCD15146436
• Inchi： 1S/C5H5F2IN2/c1-3-4(8)2-10(9-3)5(6)7/h2,5H,1H3
• InChI Key： QHPZQRNOUVTKIE-UHFFFAOYSA-N
• SMILES： IC1=CN(C(F)F)N=C1C

Computed Properties

• Exact Mass: 257.947
• Monoisotopic Mass: 257.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8

1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole

Comprehensive Overview of 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-89-9)

1-(Difluoromethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-89-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, C5H5F2IN2, offers a robust platform for the design of novel molecules, particularly in the development of heterocyclic compounds and fluorinated derivatives.

The growing interest in fluorinated pyrazoles like 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole can be attributed to their enhanced stability, bioavailability, and metabolic resistance, which are critical factors in drug discovery. Researchers are increasingly exploring its potential in medicinal chemistry, where it acts as a key intermediate for kinase inhibitors and antiviral agents. Additionally, its iodo-substituted moiety facilitates cross-coupling reactions, making it invaluable in palladium-catalyzed transformations such as Suzuki-Miyaura and Sonogashira couplings.

In the agrochemical sector, 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole is being investigated for its role in developing next-generation pesticides and herbicides. The difluoromethyl group is known to improve the lipophilicity and membrane permeability of agrochemicals, enhancing their efficacy. This aligns with the industry's shift toward sustainable farming and green chemistry, as stakeholders seek eco-friendly alternatives to traditional crop protection agents.

From a synthetic perspective, the compound's iodine atom offers a strategic handle for further functionalization, enabling the creation of diverse pyrazole-based scaffolds. This flexibility is particularly relevant in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular libraries is essential. Recent studies have also highlighted its utility in photoaffinity labeling, a technique used to study protein-ligand interactions in drug target identification.

The demand for 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole is further driven by advancements in fluorine chemistry, a field that has seen exponential growth due to the unique properties imparted by fluorine atoms. As the pharmaceutical industry prioritizes precision medicine and targeted therapies, compounds like this are pivotal in designing molecules with optimized pharmacokinetic profiles. Its compatibility with late-stage fluorination techniques also positions it as a valuable asset in radiopharmaceuticals and PET imaging probes.

In conclusion, 1-(difluoromethyl)-4-iodo-3-methyl-1H-pyrazole (CAS No. 1217862-89-9) represents a cutting-edge tool in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility underscores its importance in addressing contemporary challenges in drug development, agricultural innovation, and material design. As scientific inquiry continues to evolve, this compound is poised to play an even greater role in shaping the future of functionalized heterocycles and fluorine-containing molecules.